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Introduction Antimony-Beryllium (Sb-Be) neutron sources are a specific type of photoneutron
source that produces nearly monoenergetic neutrons.[1] They are utilized in various scientific
and industrial applications, including nuclear reactor startup, detector calibration, and material
analysis.[2][3] The source operates on a two-stage process: first, a stable antimony isotope
(123Sb) is activated by thermal neutrons to produce the radioactive isotope 124Sb.[1] Then, high-
energy gamma rays emitted during the decay of 124Sb induce a (y,n) reaction in a surrounding
beryllium (°Be) target, releasing neutrons.[1][3] These application notes provide a detailed
overview of the design, characteristics, applications, and essential protocols for the safe and
effective use of Sb-Be neutron sources.

Design and Principle of Operation

An Sb-Be source is a two-component system comprising an antimony core and a beryllium
target.[1] The fundamental principle is the photodisintegration of beryllium by high-energy
gamma rays.

1.1. Activation of Antimony The process begins by irradiating natural antimony with a thermal
neutron flux, typically within a nuclear reactor.[1][2] The stable isotope 123Sb captures a neutron
to become the radioactive isotope 124Sb.

e Reaction: 183Sb + n - 124Sp +vy
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1.2. Photoneutron Production The activated 124Sb nucleus is unstable and decays with a half-
life of 60.2 days, emitting beta particles and, crucially, high-energy gamma rays.[1] Gamma
rays with energy exceeding the binding energy of a neutron in beryllium (1.66 MeV) can eject a
neutron from a °Be nucleus.[1]

o Decay: 12*Sb - 124Te + B~ +y
» Photoneutron Reaction: y + °Be - 8Be + n - 1.66 MeV[1]

The decay of 124Sb produces two primary gamma rays energetic enough for this reaction: 1.691
MeV and 2.091 MeV.[1] This results in a neutron energy spectrum with a dominant peak at
approximately 23 keV and a much smaller peak around 378 keV.[1]
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Figure 1: Photoneutron Production Pathway in an Sb-Be Source
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Figure 3: Experimental Workflow for Neutron Activation Analysis (NAA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086526#design-and-application-of-sb-be-neutron-
sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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